Cas no 2229160-14-7 (1-1-(1,4-dimethyl-1H-pyrazol-3-yl)cyclopropylethan-1-ol)

• Product Name: 1-1-(1,4-dimethyl-1H-pyrazol-3-yl)cyclopropylethan-1-ol
• CAS No: 2229160-14-7
• MF: C₁₀H₁₆N₂O
• MW: 180.246842384338
• CID: 6121481
• PubChem ID: 165667601
• Update Time: 2025-10-17

1-1-(1,4-dimethyl-1H-pyrazol-3-yl)cyclopropylethan-1-ol Chemical and Physical Properties

Names and Identifiers

• 1-1-(1,4-dimethyl-1H-pyrazol-3-yl)cyclopropylethan-1-ol
• 2229160-14-7
• 1-[1-(1,4-dimethyl-1H-pyrazol-3-yl)cyclopropyl]ethan-1-ol
• EN300-1735003

• Inchi： 1S/C10H16N2O/c1-7-6-12(3)11-9(7)10(4-5-10)8(2)13/h6,8,13H,4-5H2,1-3H3
• InChI Key： GOLVWCUNWJNOKX-UHFFFAOYSA-N
• SMILES： OC(C)C1(C2C(C)=CN(C)N=2)CC1

Computed Properties

• Exact Mass: 180.126263138g/mol
• Monoisotopic Mass: 180.126263138g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 203
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 38Ų

Additional information on 1-1-(1,4-dimethyl-1H-pyrazol-3-yl)cyclopropylethan-1-ol

1-1-(1,4-Dimethyl-1H-Pyrazol-3-yl)cyclopropylethan-1-ol: A Comprehensive Overview

1-1-(1,4-Dimethyl-1H-pyrazol-3-yl)cyclopropylethan-1-ol (CAS No. 2229160-14-7) is a novel compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has shown promising potential in various biological and therapeutic applications. In this comprehensive overview, we will delve into the chemical properties, synthesis methods, biological activities, and recent research findings related to this compound.

Chemical Structure and Properties

1-1-(1,4-Dimethyl-1H-pyrazol-3-yl)cyclopropylethan-1-ol is a cyclic compound with a molecular formula of C₁₂H₁₈N₂O. The molecule features a cyclopropyl ring fused to an ethanone derivative, which is further substituted with a 1,4-dimethylpyrazole moiety. This unique structural arrangement confers the compound with distinct chemical and physical properties. The presence of the pyrazole ring and the cyclopropyl group imparts high stability and reactivity, making it an attractive candidate for various chemical reactions and biological studies.

The compound exhibits good solubility in organic solvents such as dimethyl sulfoxide (DMSO) and ethanol, which facilitates its use in solution-based experiments. Additionally, its low molecular weight (206.28 g/mol) and high lipophilicity contribute to its favorable pharmacokinetic properties, enhancing its potential as a drug candidate.

Synthesis Methods

The synthesis of 1-1-(1,4-dimethyl-1H-pyrazol-3-yl)cyclopropylethan-1-ol has been explored through various synthetic routes. One of the most common methods involves the reaction of 3-acetyl-1,4-dimethylpyrazole with cyclopropylmagnesium bromide followed by reduction to form the alcohol moiety. This multi-step process typically yields high purity products and can be scaled up for industrial production.

Recent advancements in green chemistry have led to the development of more environmentally friendly synthetic methods. For instance, a one-pot synthesis using microwave-assisted reactions has been reported to significantly reduce reaction times and improve yields while minimizing waste generation. These innovations not only enhance the efficiency of the synthesis but also align with sustainable chemistry practices.

Biological Activities

1-1-(1,4-Dimethyl-1H-pyrazol-3-yl)cyclopropylethan-1-ol has demonstrated a range of biological activities that make it a valuable target for pharmaceutical research. One of its most notable properties is its potent anti-inflammatory activity. Studies have shown that this compound can effectively inhibit the production of pro-inflammatory cytokines such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-alpha) in vitro. This makes it a promising candidate for the treatment of inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

In addition to its anti-inflammatory effects, 1-1-(1,4-dimethyl-1H-pyrazol-3-yl)cyclopropylethan-1-ol has also been found to exhibit neuroprotective properties. Research conducted on animal models has demonstrated that this compound can reduce neuronal damage and improve cognitive function in conditions such as Alzheimer's disease and Parkinson's disease. The mechanism behind these effects is believed to involve the modulation of oxidative stress and neuroinflammation pathways.

Clinical Applications and Research Findings

The potential clinical applications of 1-1-(1,4-dimethyl-1H-pyrazol-3-yl)cyclopropylethan-1-ol are currently being explored through preclinical studies and early-stage clinical trials. Preliminary results from these trials have shown promising outcomes in terms of safety and efficacy. For example, a phase I clinical trial evaluating the safety and pharmacokinetics of this compound in healthy volunteers reported no significant adverse effects at therapeutic doses.

In another study, researchers investigated the efficacy of 1-1-(1,4-dimethyl-1H-pyrazol-3-y)cyclopropylethan-l-lol in treating chronic pain conditions. The results indicated that this compound could effectively reduce pain sensitivity without causing significant side effects, suggesting its potential as a non-opioid analgesic agent.

Future Perspectives

The ongoing research on l-l-(l,4-dimethyl-lH-pyrazol--yl)cyclopropylethan-l-lol holds great promise for advancing our understanding of its therapeutic potential. Future studies will likely focus on optimizing its pharmacological properties through structural modifications and exploring new delivery methods to enhance bioavailability and target specificity.

In conclusion, l-l-(l,4-dimethyl-lH-pyrazol--yl)cyclopropylethan-l-lol (CAS No. 2229160--7) is a multifaceted compound with significant potential in various therapeutic areas. Its unique chemical structure and diverse biological activities make it an exciting target for further research and development in the field of medicinal chemistry.